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Introduction

ER-464195-01 is a potent and specific small molecule inhibitor of the interaction between
Calreticulin (CRT) and the cytoplasmic domain of integrin a-subunits. This interaction is crucial
for maintaining the active conformation of integrins, which are cell surface receptors that
mediate cell-matrix and cell-cell adhesion. By disrupting the CRT-integrin interaction, ER-
464195-01 effectively modulates integrin-dependent cellular functions, including cell adhesion,
migration, and intracellular signaling. These application notes provide detailed protocols for
cell-based assays to investigate the biological activity of ER-464195-01 and to elucidate its
mechanism of action.

Mechanism of Action

Calreticulin, primarily known as an endoplasmic reticulum chaperone protein, also localizes to
the cytoplasm where it binds to the highly conserved KXGFFKR motif in the cytoplasmic tail of
integrin a-subunits. This binding is essential for the "inside-out" signaling that activates

integrins, increasing their affinity for extracellular matrix (ECM) ligands or counter-receptors on
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other cells. ER-464195-01 competitively inhibits this interaction, thereby preventing integrin

activation and subsequent downstream signaling cascades, such as intracellular calcium

mobilization. This inhibitory action leads to a reduction in cell adhesion and migration,

processes that are fundamental in various physiological and pathological conditions, including

inflammation and cancer.

Data Presentation

Table 1: Inhibitory Activity of ER-464195-01

Target Cell
Assay Type . IC50 (pM) Reference
Interaction TypelSystem
In vitro pull-down  Calreticulin and
_ N/A 0.17 [1]
assay Integrin a4
In vitro pull-down  Calreticulin and
_ N/A 0.36 [1]
assay Integrin aL
] Calreticulin and
In vitro pull-down )
Integrin aM/a2/ N/A 0.23 [1]
assay
a5
T-cell adhesion PMA-induced T-
T-cells 0.15 [1]
to VCAM-1 cells
Neutrophil )
) fMLP-stimulated )
adhesion to ) Neutrophils 0.19 [1]
neutrophils
ICAM-1

Signaling Pathway
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Preparation

Coat Plate with VCAM-1 Label T-cells with Calcein-AM

Block with BSA Treat Cells with ER-464195-01 & PMA

Add Cells to Coated Plate for Adhesion

Wash Non-adherent Cells

Read Fluorescence

;

Calculate % Adhesion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Calreticulin Couples Calcium Release and Calcium Influx in Integrin-mediated Calcium
Signaling - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Cell-Based Assays
Using ER-464195-01]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-for-
cell-based-assays-using-er-464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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